Cas no 2172132-74-8 (5-chloro-2-(pent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid)

• Product Name: 5-chloro-2-(pent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid
• CAS No: 2172132-74-8
• MF: C₁₀H₁₀ClN₃O₂
• MW: 239.658300876617
• CID: 6402583
• PubChem ID: 165525159
• Update Time: 2025-11-06

5-chloro-2-(pent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(pent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid
• 5-chloro-2-[(pent-4-yn-2-yl)amino]pyrimidine-4-carboxylic acid
• EN300-1449537
• 2172132-74-8

• Inchi： 1S/C10H10ClN3O2/c1-3-4-6(2)13-10-12-5-7(11)8(14-10)9(15)16/h1,5-6H,4H2,2H3,(H,15,16)(H,12,13,14)
• InChI Key： MTRGIBUUPSKLLW-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1C(=O)O)NC(C)CC#C

Computed Properties

• Exact Mass: 239.0461543g/mol
• Monoisotopic Mass: 239.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.1Ų

Additional information on 5-chloro-2-(pent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid

Introduction to 5-chloro-2-(pent-4-yn-2-yl)aminopyrimidine-4-carboxylic Acid (CAS No. 2172132-74-8)

5-chloro-2-(pent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2172132-74-8, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates several key functional groups, including a chloro substituent, an amine group, and a pyrimidine core, which contribute to its versatile reactivity and biological activity.

The< strong>pyrimidine scaffold is a fundamental motif in many biologically active molecules, particularly in nucleoside analogs and antiviral agents. The presence of a chloro group at the 5-position enhances the electrophilicity of the pyrimidine ring, making it a valuable intermediate in synthetic chemistry. Additionally, the pent-4-ynyl moiety introduces a terminal alkyne group, which can participate in various chemical transformations such as Sonogashira coupling reactions, further expanding the synthetic utility of this compound.

In recent years, there has been growing interest in developing novel therapeutic agents based on< strong>pyrimidine derivatives due to their broad spectrum of biological activities. These derivatives have shown promise in various therapeutic areas, including oncology, antiviral infections, and anti-inflammatory diseases. The< strong>5-chloro substituent plays a crucial role in modulating the pharmacokinetic properties of these compounds by influencing their solubility and metabolic stability.

The amine group at the 2-position of the pyrimidine ring provides a site for further functionalization, enabling the attachment of various pharmacophores to enhance biological activity. This flexibility makes 5-chloro-2-(pent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid a valuable building block for medicinal chemists seeking to design novel drug candidates. The carboxylic acid functionality at the 4-position offers additional possibilities for derivatization, such as esterification or amidation, which can tailor the compound's properties for specific applications.

Recent studies have highlighted the importance of< strong>pent-4-ynyl containing compounds in drug development. The alkyne group can be selectively modified using transition metal-catalyzed reactions, allowing for the introduction of diverse structural motifs. For instance, palladium-catalyzed Sonogashira couplings have been widely used to incorporate aryl or heteroaryl groups into the< strong>pent-4-ynyl backbone, generating compounds with enhanced biological activity.

The synthesis of 5-chloro-2-(pent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps include halogenation reactions to introduce the chloro substituent, Sonogashira coupling reactions to incorporate the pent-4-ynyl moiety, and functional group transformations to achieve the desired carboxylic acid functionality. These synthetic strategies demonstrate the compound's potential as a versatile intermediate in pharmaceutical research.

In terms of biological activity, preliminary studies suggest that derivatives of 5-chloro-2-(pent-4-yne)-aminopyrimidine may exhibit significant therapeutic potential. The< strong>pyrimidine core is known to interact with various biological targets, including enzymes and receptors involved in disease pathways. The< strong>5-chloro substituent and amine group further modulate these interactions by influencing binding affinity and selectivity.

The< strong>pent-alkynyl group adds an additional layer of complexity to the compound's biological profile. Alkynes have been shown to enhance drug delivery systems by facilitating prodrug formulations or improving membrane permeability. Moreover, recent advances in click chemistry have enabled rapid and efficient modifications of alkyne-containing compounds, making them valuable tools for drug discovery.

The carboxylic acid functionality at the 4-position provides opportunities for further derivatization into esters or amides, which are common pharmacophores in drug molecules. These derivatives can be designed to optimize solubility, bioavailability, and metabolic stability. For example, esterification can enhance oral bioavailability by improving lipophilicity and reducing hydrolysis rates in vivo.

The versatility of 5-chloro-pentanenamide derivatives has been demonstrated in several preclinical studies investigating their potential as therapeutic agents. These studies have shown that modifications at different positions on the pyrimidine ring can significantly alter biological activity. The< strong>pent-alkynyl group has been particularly useful in generating compounds with enhanced binding affinity to target proteins.

In conclusion,< strong>5-chloro-pentanenamide derivatives, exemplified by 5-chloro-pentanenamide derivatives (CAS No.< strong>2172132-74-8, are promising candidates for further development as therapeutic agents. Their unique structural features and synthetic flexibility make them valuable tools for medicinal chemists exploring new drug candidates across various therapeutic areas.